Cas no 372136-70-4 (1H-1,4,7-Triazonine, octahydro-1,4,7-tris(4-pyridinylmethyl)-)
372136-70-4 structure
Product Name:1H-1,4,7-Triazonine, octahydro-1,4,7-tris(4-pyridinylmethyl)-
CAS No:372136-70-4
MF:C24H30N6
MW:402.535204410553
CID:1482181
PubChem ID:71350887
Update Time:2025-04-21
1H-1,4,7-Triazonine, octahydro-1,4,7-tris(4-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4,7-Triazonine, octahydro-1,4,7-tris(4-pyridinylmethyl)-
- 1,4,7-tris(pyridin-4-ylmethyl)-1,4,7-triazonane
- DTXSID90776666
- 1,4,7-Tris[(pyridin-4-yl)methyl]-1,4,7-triazonane
- 372136-70-4
-
- Inchi: 1S/C24H30N6/c1-7-25-8-2-22(1)19-28-13-15-29(20-23-3-9-26-10-4-23)17-18-30(16-14-28)21-24-5-11-27-12-6-24/h1-12H,13-21H2
- InChI Key: IJNYRSIKOQMJCZ-UHFFFAOYSA-N
- SMILES: N1(CC2C=CN=CC=2)CCN(CC2C=CN=CC=2)CCN(CC2C=CN=CC=2)CC1
Computed Properties
- Exact Mass: 402.2535
- Monoisotopic Mass: 402.25319498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 48.39
1H-1,4,7-Triazonine, octahydro-1,4,7-tris(4-pyridinylmethyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
372136-70-4 (1H-1,4,7-Triazonine, octahydro-1,4,7-tris(4-pyridinylmethyl)-) Related Products
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